Cas no 110457-74-4 (2,3-Diethyl-5-methylanisole)
2,3-Diethyl-5-methylanisole structure
Product Name:2,3-Diethyl-5-methylanisole
CAS No:110457-74-4
MF:C12H18O
MW:178.270723819733
CID:2885359
Update Time:2023-08-10
2,3-Diethyl-5-methylanisole Chemical and Physical Properties
Names and Identifiers
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- 2,3-diethyl-5-methylanisole
- 2,3-Diethyl-5-methylanisole
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- Inchi: 1S/C12H18O/c1-5-10-7-9(3)8-12(13-4)11(10)6-2/h7-8H,5-6H2,1-4H3
- InChI Key: KFVJVZKKSUXBSP-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(C)=CC(CC)=C1CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 144
- XLogP3: 3.9
- Topological Polar Surface Area: 9.2
2,3-Diethyl-5-methylanisole Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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